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Compound of Interest

Compound Name: Desoxycorticosterone Pivalate

Cat. No.: B131416

Proper Disposal of Desoxycorticosterone Pivalate
(DOCP)

The proper disposal of Desoxycorticosterone Pivalate (DOCP), a mineralocorticoid hormone,
is critical to ensure laboratory safety, environmental protection, and regulatory compliance.[1]
Improper disposal, such as flushing down drains, can introduce active pharmaceutical
ingredients into waterways.[1][2] This guide provides detailed procedures for researchers,
scientists, and drug development professionals to manage and dispose of DOCP waste safely.

Guiding Principles for Pharmaceutical Waste
Management

All waste management and disposal activities must adhere to local, state, and federal
regulations.[3] The U.S. Environmental Protection Agency (EPA) regulates hazardous
pharmaceutical waste under the Resource Conservation and Recovery Act (RCRA).[1] A
primary principle of waste management is the hierarchy of controls: Reduction, Reuse,
Recycling, and finally, Disposal as a last resort.[3]

Key Regulatory Considerations:

o Waste Characterization: Facilities must determine if their pharmaceutical waste is hazardous
under RCRA.[2] This involves checking if the sole active ingredient is listed by RCRA or if the
waste exhibits hazardous characteristics (e.g., ignitability, corrosivity, reactivity, or toxicity).[2]
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e Sewer Disposal Ban: The EPA's Subpart P rule prohibits the disposal of hazardous waste
pharmaceuticals down the drain (sewering).[1] It is strongly recommended that this practice
be eliminated for all pharmaceutical waste to prevent environmental contamination.[2]

e Segregation: Hazardous and non-hazardous pharmaceutical waste must be collected
separately to ensure proper treatment and reduce compliance risks.

Quantitative Data: Common Formulation

This table summarizes the common formulation of DOCP, which is relevant for identifying the
product and calculating waste volumes.

Parameter Value

Common Veterinary Formulation 25 mg/mL in 4 mL vials[4]

Standard Operating Protocol for DOCP Disposal

This protocol outlines the step-by-step process for safely disposing of unused, expired, or
contaminated Desoxycorticosterone Pivalate in a laboratory setting.

1.0 Waste Characterization and Segregation 1.1. Consult Safety Data Sheet (SDS): Review the
product's SDS and consult your institution's Environmental Health & Safety (EHS) department
to determine if the DOCP waste is classified as RCRA hazardous waste. 1.2. Segregate Waste:

« If classified as RCRA hazardous, place the waste in a designated, clearly labeled, leak-proof
black container.

« If classified as non-hazardous pharmaceutical waste, place it in a designated blue or white
container. 1.3. Labeling: Ensure all waste containers are clearly labeled with their contents
(e.g., "Hazardous Pharmaceutical Waste - Desoxycorticosterone Pivalate") and
accumulation start date.

2.0 Disposal of Liquid DOCP Waste 2.1. Primary Disposal Methods: The recommended
disposal methods for chemical and pharmaceutical wastes are:

« Incineration: Use a licensed apparatus, potentially after mixing with a suitable combustible
material.[3] Incineration is a common method for both hazardous and non-hazardous
pharmaceutical waste.[1]
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 Landfill: Dispose by burial in a landfill specifically licensed to accept chemical and/or
pharmaceutical wastes.[3] 2.2. Consult Waste Management Authority: Always consult with a
local or regional waste management authority or a licensed waste vendor to identify a
suitable treatment and disposal facility.[3] 2.3. Prohibited Actions:DO NOT allow wash water
from cleaning or process equipment to enter drains.[3] All wash water should be collected for
proper treatment and disposal.[3]

3.0 Disposal of Sharps and Injection-Related Waste 3.1. Immediate Disposal: Immediately after
use, place all needles and syringes in a designated, puncture-resistant sharps disposal
container.[4][5] 3.2. Handling Precautions: Do not attempt to disconnect the needle from the
syringe to prevent accidental sticks.[4][5] Use a new needle and syringe for each injection;
never reuse them.[4][5] 3.3. Container Management: Keep sharps containers out of reach of
children and pets.[4][5] When the container is approximately three-quarters full, seal it and
dispose of it according to your community or institutional guidelines for biomedical waste.[4][6]

4.0 Decontamination and Disposal of Empty Containers 4.1. Decontamination: Thoroughly
decontaminate empty vials and containers. Observe all label safeguards until the containers
are cleaned and destroyed.[3] 4.2. Disposal of Empty Containers:

« If a container can be sufficiently cleaned, it may be possible to return it to the supplier for
reuse or recycling.[3]

« If it cannot be properly cleaned or used to store the same product, puncture the container to
prevent re-use and dispose of it in an authorized landfill.[3]

» Empty vials and bags may also be disposed of in sharps containers or regular trash,
depending on institutional policies and the results of the waste characterization.[7]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Desoxycorticosterone Pivalate waste.
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DOCP Waste Generated
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Step 3: Consult Local, State,
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Step 4: Dispose via Licensed Vendor

(e.g., High-Temperature Incineration
or Licensed Landfill)

Click to download full resolution via product page

Caption: Decision workflow for DOCP waste characterization and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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